Cas no 1632161-09-1 (tert-butyl (2E)-3-(6-fluoropyridin-3-yl)prop-2-enoate)

• Product Name: tert-butyl (2E)-3-(6-fluoropyridin-3-yl)prop-2-enoate
• CAS No: 1632161-09-1
• MF: C₁₂H₁₄FNO₂
• MW: 223.243466854095
• CID: 6614762
• PubChem ID: 125499950
• Update Time: 2025-08-05

tert-butyl (2E)-3-(6-fluoropyridin-3-yl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (2E)-3-(6-fluoropyridin-3-yl)prop-2-enoate
• 1632161-09-1
• EN300-1456042

• Inchi： 1S/C12H14FNO2/c1-12(2,3)16-11(15)7-5-9-4-6-10(13)14-8-9/h4-8H,1-3H3/b7-5+
• InChI Key： PECOZWOQFWUTKC-FNORWQNLSA-N
• SMILES： FC1=CC=C(C=N1)/C=C/C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 223.10085685g/mol
• Monoisotopic Mass: 223.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 39.2Ų

Additional information on tert-butyl (2E)-3-(6-fluoropyridin-3-yl)prop-2-enoate

Professional Introduction to Tert-butyl (2E)-3-(6-fluoropyridin-3-yl)prop-2-enoate (CAS No. 1632161-09-1)

Tert-butyl (2E)-3-(6-fluoropyridin-3-yl)prop-2-enoate, with the CAS number 1632161-09-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of fluorinated pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a tert-butyl group and a fluoropyridine moiety, contribute to its unique chemical properties and make it a valuable candidate for further investigation.

The synthesis and characterization of Tert-butyl (2E)-3-(6-fluoropyridin-3-yl)prop-2-enoate involve meticulous attention to detail to ensure high purity and yield. The process typically involves multi-step reactions, including condensation, functional group transformations, and purification techniques such as column chromatography. The introduction of the fluorine atom at the 6-position of the pyridine ring enhances the compound's metabolic stability and binding affinity to biological targets, making it an attractive scaffold for drug design.

In recent years, there has been a surge in research focused on fluorinated heterocycles due to their remarkable pharmacological properties. Studies have demonstrated that fluorine substitution can significantly modulate the pharmacokinetic and pharmacodynamic profiles of molecules. For instance, the presence of a fluoropyridine group in Tert-butyl (2E)-3-(6-fluoropyridin-3-yl)prop-2-enoate can improve its bioavailability and reduce susceptibility to enzymatic degradation. This has led to its exploration as a key structural element in the development of novel therapeutic agents.

The compound's potential applications extend across various therapeutic areas, including oncology, immunology, and central nervous system disorders. Current research is particularly focused on its role as a modulator of enzyme activity and receptor binding. For example, preliminary studies suggest that Tert-butyl (2E)-3-(6-fluoropyridin-3-yl)prop-2-enoate may interact with specific proteins involved in cell signaling pathways, potentially leading to new treatment strategies for chronic diseases.

The use of computational methods has also been instrumental in understanding the behavior of this compound. Molecular modeling techniques allow researchers to predict how Tert-butyl (2E)-3-(6-fluoropyridin-3-yl)prop-2-enoate interacts with biological targets at the molecular level. These insights are crucial for optimizing its structure and improving its efficacy. Additionally, high-throughput screening methods have enabled rapid evaluation of thousands of compounds for their potential biological activity, further accelerating the drug discovery process.

One of the most exciting aspects of Tert-butyl (2E)-3-(6-fluoropyridin-3-yl)prop-2-enoate is its versatility as a building block for more complex molecules. By modifying different parts of its structure, researchers can generate libraries of derivatives with tailored properties. This approach has already led to several promising candidates that are being evaluated in preclinical studies. The ability to fine-tune the chemical characteristics of this compound makes it an invaluable tool in medicinal chemistry.

The safety profile of Tert-butyl (2E)-3-(6-fluoropyridin-3-yl)prop-2-enoate is another critical consideration in its development. Extensive toxicological studies are conducted to assess its potential side effects and ensure that it is safe for human use. These studies include acute toxicity tests, chronic exposure assessments, and evaluations of long-term health effects. The results from these studies provide essential data for regulatory agencies and help determine appropriate dosing regimens.

The future prospects for Tert-butyl (2E)-3-(6-fluoropyridin-3-yl)prop-2-enoate are bright, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area. As our understanding of molecular interactions continues to grow, so too will our ability to harness the potential of this compound for treating various diseases.

In conclusion, Tert-butyl (2E)-3-(6-fluoropyridin-3-yI)prop-o-oenoate (CAS No. 1632161-o9-o1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with its promising biological activities, make it a compelling candidate for further development. With continued research and innovation, this compound has the potential to contribute substantially to modern medicine.